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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002

Technical Support Center: Aluminum lodide

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, handling, and troubleshooting of
aluminum iodide in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is aluminum iodide and why is it so sensitive to air and moisture?

Aluminum iodide (All3) is a chemical compound that exists as a white or yellowish solid.[1] It
is highly sensitive to air and moisture due to its hygroscopic nature, meaning it readily absorbs
water from the atmosphere.[1][2] This sensitivity stems from its strong Lewis acidic character,
which leads to a vigorous reaction with water.[3][4]

Q2: What happens when aluminum iodide is exposed to air or moisture?

Upon exposure to air, anhydrous aluminum iodide will rapidly absorb moisture, leading to
hydrolysis.[3] This reaction is highly exothermic and can be violent, producing smoky fumes of
hydrogen iodide (HI) gas, which is corrosive and irritating.[5] The solid aluminum iodide is
converted into aluminum hydroxide (Al(OH)s3) and hydroiodic acid (HI).[1][2]

Q3: How can I tell if my aluminum iodide has decomposed?
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Decomposition of aluminum iodide is often visibly apparent. The pristine compound is a white
to yellowish solid.[1] Upon exposure to moisture, it may become discolored, clumpy, or fumed
due to the formation of aluminum hydroxide and the release of hydrogen iodide gas.[5] A
pungent, acidic odor of hydrogen iodide is also a strong indicator of decomposition.

Q4: What are the primary decomposition products of aluminum iodide in the presence of
moisture?

The reaction of aluminum iodide with water yields aluminum hydroxide and hydroiodic acid,
as shown in the following reaction:

Alls(s) + 3H20(1) — AI(OH)s(s) + 3HI(g)[1][2]

Troubleshooting Guides
Issue 1: Inconsistent or low yields in reactions using
aluminum iodide.

Possible Cause 1: Decomposed Reagent Your aluminum iodide may have been compromised
by exposure to air and moisture, reducing its activity.

Troubleshooting Steps:

» Visual Inspection: Check the appearance of your aluminum iodide. It should be a free-
flowing, white to yellowish powder or chunks.[6] Clumping, discoloration, or the presence of
a strong acidic smell suggests decomposition.

e Use a Fresh Batch: If decomposition is suspected, use a fresh, unopened container of
anhydrous aluminum iodide.

e Proper Handling: Ensure all handling of aluminum iodide is performed under an inert
atmosphere, such as in a glovebox, to prevent exposure to moisture.[3][7]

Possible Cause 2: Inadequate Reaction Conditions The reaction may not be optimized for the
specific substrate or transformation.

Troubleshooting Steps:
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» Solvent Purity: Ensure the solvent used is anhydrous and free of dissolved oxygen. Traces of
water in the solvent can deactivate the aluminum iodide.

 Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or
argon).[3]

o Temperature Control: Some reactions may require specific temperature control. Monitor and
adjust the reaction temperature as needed.

Issue 2: Vigorous, uncontrollable reaction upon addition
of aluminum iodide.

Possible Cause: Rapid Hydrolysis This is a clear sign of the aluminum iodide reacting
violently with moisture present in the reaction setup or on the surface of the glassware.[5][8]

Troubleshooting Steps:

o Thoroughly Dry Glassware: Ensure all glassware is rigorously dried in an oven and cooled
under a stream of dry inert gas or in a desiccator before use.[9]

e Anhydrous Solvents and Reagents: Use high-purity, anhydrous solvents and ensure all other
reagents are free from water.

o Controlled Addition: Add the aluminum iodide portion-wise to the reaction mixture, allowing
the reaction to be controlled. For larger-scale reactions, consider cooling the reaction vessel
in an ice bath.[5]

Data Presentation

Table 1: Physical and Chemical Properties of Aluminum lodide
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Property Value Reference
Chemical Formula Allz [4]
Molar Mass 407.69 g/mol (anhydrous) [4]
Appearance White to yellowish solid [1]
Melting Point 191 °C (decomposes) [6][10][11]
Boiling Point 360 °C (sublimes) [6][10][11]
Density 3.98 g/cm?3 (anhydrous) [4]

Soluble in water (with
Solubility reaction), alcohol, ether, [8][11]

carbon disulfide

Table 2: Stability and Handling of Aluminum lodide

Parameter Description Recommendations  Reference
) N Handle exclusively
Highly sensitive; ]
) o ] under an inert
Air Sensitivity rapidly absorbs [31[7]
) ] atmosphere (glovebox
moisture from the air. _
or Schlenk line).
) ) Use anhydrous
Reacts violently with
] o ] solvents and
Moisture Sensitivity water in an [518]
) ) reagents; ensure all
exothermic reaction. )
glassware is dry.
) o Can be sensitive to Store in a dark, cool,
Light Sensitivity ) [8]
light. and dry place.
Must be stored in a Use of Schlenk flasks
tightly sealed or similar airtight
Storage ) ) ) [3]
container under an containers is
inert atmosphere. recommended.
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Experimental Protocols

Protocol 1: General Procedure for Handling Anhydrous
Aluminum lodide in a Glovebox

o Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm H20 and Oz).
[12] All glassware, spatulas, and other equipment should be brought into the glovebox
antechamber and purged according to standard procedure.[13][14] Porous materials like
weighing paper should be thoroughly dried in a vacuum oven before introduction.[14]

» Weighing: Tare a clean, dry vial on a balance inside the glovebox. Carefully transfer the
desired amount of aluminum iodide from the stock container to the vial using a clean, dry
spatula.

o Sealing: Immediately and securely cap the stock container and the vial containing the
weighed aluminum iodide.

» Dissolution: If the experiment requires a solution, add the weighed aluminum iodide to a
flask containing the anhydrous solvent inside the glovebox. Stir until dissolved.

o Cleanup: Clean any spills immediately with a dry cloth or paper towel. All waste should be
collected in a designated, sealed container within the glovebox.

Protocol 2: Ether Cleavage using in situ Generated
Aluminum lodide

This protocol describes the cleavage of an aryl methyl ether as an example.

o Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser, and a nitrogen inlet.

o Reagents: To the flask, add aluminum powder (1.2 equivalents) and iodine (1.5 equivalents)
under a positive pressure of nitrogen.

e Solvent: Add anhydrous acetonitrile via syringe.
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e Reaction: Stir the mixture at room temperature. The reaction is initiated by the formation of
aluminum iodide, which is often indicated by a color change.

e Substrate Addition: Once the formation of aluminum iodide is evident, add the aryl methyl
ether (1 equivalent) to the reaction mixture.

» Heating: Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

o Workup: After the reaction is complete, cool the mixture to room temperature and carefully
quench by the slow addition of water. Extract the product with an appropriate organic
solvent. Wash the organic layer with sodium thiosulfate solution to remove any remaining
iodine, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography.

Aluminum lodide (Alls) ] Aluminum Hydroxide (Al(OH)s)
(Anhydrous Solid) Reacts with Forms (Solid Precipitate)
Violent Hydrolysis Reaction Releases
Moisture (H20) Hydrogen lodide (HI)
(from Air) (Corrosive Gas)

Click to download full resolution via product page

Caption: Hydrolysis of aluminum iodide upon exposure to moisture.
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Caption: Workflow for handling aluminum iodide in an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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